![molecular formula C20H20N2O2 B296636 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(3-methylphenyl)-2,5-pyrrolidinedione](/img/structure/B296636.png)
3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(3-methylphenyl)-2,5-pyrrolidinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(3-methylphenyl)-2,5-pyrrolidinedione, also known as NMDA receptor antagonist, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a potent antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a subtype of glutamate receptor that plays a crucial role in synaptic plasticity and learning and memory processes in the brain.
Mechanism of Action
3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(3-methylphenyl)-2,5-pyrrolidinedione acts as a competitive antagonist of the this compound receptor. It binds to the receptor site and blocks the action of the neurotransmitter glutamate, which is necessary for the activation of the receptor. This leads to a decrease in the influx of calcium ions into the neuron, which in turn leads to a decrease in the excitability of the neuron.
Biochemical and Physiological Effects
The this compound receptor antagonist has been shown to have a number of biochemical and physiological effects. It has been shown to decrease the release of excitatory neurotransmitters such as glutamate and aspartate. It also decreases the influx of calcium ions into the neuron, which can lead to a decrease in the production of reactive oxygen species and a decrease in the activation of downstream signaling pathways.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(3-methylphenyl)-2,5-pyrrolidinedione in lab experiments is its potency and specificity. It is a highly selective antagonist of the this compound receptor and has been shown to be effective at low concentrations. However, one of the limitations of using this compound is its potential toxicity. It has been shown to have neurotoxic effects at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(3-methylphenyl)-2,5-pyrrolidinedione. One direction is the development of more potent and selective this compound receptor antagonists. Another direction is the study of the role of the this compound receptor in other neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, the use of this compound in combination with other drugs or therapies may be explored to enhance its effectiveness and reduce its potential toxicity.
Conclusion
In conclusion, this compound is a potent antagonist of the this compound receptor that has been extensively studied for its potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. The study of this compound has the potential to shed light on the role of the this compound receptor in neurological disorders and to lead to the development of new treatments for these disorders.
Synthesis Methods
The synthesis of 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(3-methylphenyl)-2,5-pyrrolidinedione involves several steps. The first step is the condensation of 3-methylbenzaldehyde with ethyl acetoacetate to form 3-methyl-1-phenyl-2-pyrazolin-5-one. This intermediate is then reacted with 1,2,3,4-tetrahydroisoquinoline in the presence of sodium ethoxide to form the final product.
Scientific Research Applications
The 3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(3-methylphenyl)-2,5-pyrrolidinedione receptor antagonist has been extensively studied for its potential applications in scientific research. It has been shown to be effective in animal models of neurological disorders such as epilepsy, stroke, and traumatic brain injury. It has also been used to study the role of the this compound receptor in synaptic plasticity and learning and memory processes.
Properties
Molecular Formula |
C20H20N2O2 |
---|---|
Molecular Weight |
320.4 g/mol |
IUPAC Name |
3-(3,4-dihydro-1H-isoquinolin-2-yl)-1-(3-methylphenyl)pyrrolidine-2,5-dione |
InChI |
InChI=1S/C20H20N2O2/c1-14-5-4-8-17(11-14)22-19(23)12-18(20(22)24)21-10-9-15-6-2-3-7-16(15)13-21/h2-8,11,18H,9-10,12-13H2,1H3 |
InChI Key |
HLYUNNSSXXUEGH-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)N2C(=O)CC(C2=O)N3CCC4=CC=CC=C4C3 |
Canonical SMILES |
CC1=CC(=CC=C1)N2C(=O)CC(C2=O)N3CCC4=CC=CC=C4C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.